2-Methyl-1-(naphthalen-2-yl)propan-2-amine hydrochloride

Specification

• CAS No.: 351490-95-4
• Molecular Formula: C14H18ClN
• Molecular Weight: 235.75 g/mol
• IUPAC Name: 2-methyl-1-naphthalen-2-ylpropan-2-amine;hydrochloride
• Standard InChI: InChI=1S/C14H17N.ClH/c1-14(2,15)10-11-7-8-12-5-3-4-6-13(12)9-11;/h3-9H,10,15H2,1-2H3;1H
• Standard InChI Key: ORVVZYBFFPBNBJ-UHFFFAOYSA-N
• SMILES: CC(C)(CC1=CC2=CC=CC=C2C=C1)N.Cl
• Canonical SMILES: CC(C)(CC1=CC2=CC=CC=C2C=C1)N.Cl

Introduction

Chemical Properties and Structure

2-Methyl-1-(naphthalen-2-yl)propan-2-amine hydrochloride is an organic compound with the molecular formula C₁₄H₁₈ClN. The compound features a naphthalene ring system with a substitution at the 2-position, connecting to a propan-2-amine group. Its salt form (hydrochloride) distinguishes it from the base compound, which has the formula C₁₄H₁₇N. The hydrochloride formation likely enhances solubility in polar solvents and improves stability compared to the free base form.

The structure consists of the aromatic naphthalene core, which provides rigidity and potential for π-π interactions, connected to a branched amine-containing substituent. The amine group, in its protonated form as the hydrochloride salt, contributes significantly to the compound's physicochemical properties, including solubility characteristics and potential reactivity patterns. The methyl groups attached to the central carbon provide steric effects that may influence the compound's three-dimensional conformation and reactivity.

Chemical Identifiers

Parameter	Hydrochloride Salt	Base Form
CAS Number	351490-95-4	198226-63-0
Molecular Formula	C₁₄H₁₈ClN	C₁₄H₁₇N
Molecular Weight	-	199.29
SMILES Code	-	CC(CC2=CC1=CC=CC=C1C=C2)(C)N
MDL Number	-	MFCD11519113
InChI Key	-	MUSKTCTZFQZRIL-UHFFFAOYSA-N
PubChem ID	-	15369616

Category	Precautionary Statements
Prevention	P264: Wash hands thoroughly after handling P280: Wear protective gloves/protective clothing/eye protection/face protection
Response	P302+P352: IF ON SKIN: Wash with plenty of soap and water P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing P332+P313: If skin irritation occurs: Get medical advice/attention P337+P313: If eye irritation persists: Get medical advice/attention P362: Take off contaminated clothing and wash before reuse

These precautionary measures emphasize the importance of personal protective equipment and proper response procedures when working with the compound. Standard laboratory safety protocols should be followed, including working in well-ventilated areas and avoiding contact with skin, eyes, and mucous membranes.

Structural Relationships and Similar Compounds

Examining structurally related compounds can provide insights into potential chemical behaviors and properties of 2-Methyl-1-(naphthalen-2-yl)propan-2-amine hydrochloride. Structure-activity relationships often reveal patterns that can inform research directions and applications.

Related Compounds

The available data indicates several compounds with structural similarities to 2-Methyl-1-(naphthalen-2-yl)propan-2-amine hydrochloride:

Compound	CAS Number	Similarity Score	Structural Difference
2-Methyl-1-(m-tolyl)propan-2-amine	738530-39-7	0.93	Contains a benzene ring with methyl group instead of naphthalene
1-(3-Methylbenzyl)cyclopropanamine	92146-66-2	0.87	Features a cyclopropyl group and benzene ring
1-(4-Methylbenzyl)cyclopropanamine	27018-59-3	0.87	Features a cyclopropyl group and para-substituted benzene ring

These similarity scores quantify structural relationships and suggest compounds that may share certain chemical or physical properties. The main structural differences involve variations in the aromatic system (naphthalene versus substituted benzene) and modifications to the amine-containing portion of the molecule.

Understanding these structural relationships may help predict chemical reactivity, physical properties, and potential applications of 2-Methyl-1-(naphthalen-2-yl)propan-2-amine hydrochloride by analogy to better-studied related compounds.